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Compound of Interest

Compound Name: 5-Bromo-2-fluoropyridin-3-ol

Cat. No.: B1286782

Chemical and Physical Properties

5-Bromo-2-fluoropyridin-3-ol is a halogenated pyridine derivative. Its structure, featuring a
bromine atom, a fluorine atom, and a hydroxyl group on the pyridine ring, makes it a potentially
valuable intermediate in organic synthesis, particularly for the development of novel
pharmaceutical and agrochemical compounds.

General Properties

A summary of the available identifying and computed physical properties for 5-Bromo-2-
fluoropyridin-3-ol is presented in Table 1. It is important to note that experimental data for
properties such as melting and boiling points are not readily available in the public domain.

Table 1: General and Computed Properties of 5-Bromo-2-fluoropyridin-3-ol
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Property Value Source

IUPAC Name 5-bromo-2-fluoropyridin-3-ol PubChem[1]
Molecular Formula CsHsBrFNO PubChem[1]
Molecular Weight 191.99 g/mol PubChem[1]
CAS Number 1012084-53-5 PubChem[1]
Canonical SMILES C1=C(C=NC(=C1O)F)Br PubChem[1]

SLLINPJLHURFNX-
InChl Key PubChem[1]
UHFFFAOYSA-N

Monoisotopic Mass 190.93820 Da PubChem[1]
Topological Polar Surface Area  33.1 A2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 0 PubChem[1]
Tautomerism

A significant chemical property of 3-hydroxypyridines is their potential to exist in tautomeric
equilibrium with their corresponding pyridin-2(1H)-one form. For 5-Bromo-2-fluoropyridin-3-
ol, this equilibrium would be with 5-Bromo-2-fluoro-1H-pyridin-2-one. The position of this
equilibrium can be influenced by factors such as the solvent, temperature, and pH. The
tautomer, 5-Bromo-3-fluoropyridin-2-ol, has a registered CAS number of 156772-63-3.
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Proposed Synthesis of 5-Bromo-2-fluoropyridin-3-ol

Starting Material Alternative Route
G—Amino-5-bromopyridin-3-cD 2-Fluoropyridin-3-ol
iazotization & Fluorination Electrophilic Bromination

Step 1: Fluorination

NaNO2, HBF4 N-Bromosuccinimide (NBS)
(Balz-Schiemann Reaction) or Br2

G—Bromo-2-fluoropyridin-3-cD E—Bromo-z-fluoropyridin-S-cD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2-fluoropyridin-3-ol chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286782#5-bromo-2-fluoropyridin-3-ol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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